Cas no 357189-96-9 (Desethylene Posaconazole N(triazolonophenyl)-Formyl)

Desethylene Posaconazole N(triazolonophenyl)-Formyl structure
357189-96-9 structure
Product Name:Desethylene Posaconazole N(triazolonophenyl)-Formyl
CAS No:357189-96-9
MF:C36H40F2N8O5
MW:702.750214576721
CID:4558309
Update Time:2025-10-31

Desethylene Posaconazole N(triazolonophenyl)-Formyl Chemical and Physical Properties

Names and Identifiers

    • Posaconazole Impurity C
    • Posaconazole Impurity 72
    • N-(4-(((3R,5R)-5-((1H-1,2,4-triazol-1-yl)methyl)
    • Posaconazole Impurity 42
    • Posaconazole Desethylene Monoformyl Impurity
    • D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[[2-[[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]amino]ethyl]formylamino]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-
    • 2,5-Anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[[2-[[4-[1-[(1S,2S)-1-ethyl-2-hydroxypropyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]amino]ethyl]formylamino]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-D-threo-pentitol (ACI)
    • Desethylene Posaconazole N(triazolonophenyl)-Formyl
    • Inchi: 1S/C36H40F2N8O5/c1-3-34(25(2)48)46-35(49)45(23-42-46)30-7-5-28(6-8-30)40-14-15-43(24-47)29-9-11-31(12-10-29)50-18-26-17-36(51-19-26,20-44-22-39-21-41-44)32-13-4-27(37)16-33(32)38/h4-13,16,21-26,34,40,48H,3,14-15,17-20H2,1-2H3/t25-,26+,34-,36-/m0/s1
    • InChI Key: CAWXPFQHAJHELH-YUYQYMTJSA-N
    • SMILES: C(N1N=CN=C1)[C@]1(OC[C@@H](COC2C=CC(N(C=O)CCNC3C=CC(N4C=NN([C@@H](CC)[C@@H](O)C)C4=O)=CC=3)=CC=2)C1)C1C=CC(F)=CC=1F

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Melting Point: NA
  • Boiling Point: NA
  • pka: 14.72±0.20(Predicted)

Desethylene Posaconazole N(triazolonophenyl)-Formyl Security Information

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Additional information on Desethylene Posaconazole N(triazolonophenyl)-Formyl

Desethylene Posaconazole N(triazolonophenyl)-Formyl: A Comprehensive Overview

Desethylene Posaconazole N(triazolonophenyl)-Formyl (CAS No. 357189-96-9) is a novel chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound, which belongs to the class of azoles, is a derivative of posaconazole, a well-known antifungal agent. The introduction of the N(triazolonophenyl)-formyl group into the structure of posaconazole has been shown to enhance its pharmacokinetic properties and antifungal activity, making it a promising candidate for the development of next-generation antifungal therapies.

The synthesis of Desethylene Posaconazole N(triazolonophenyl)-Formyl involves a series of intricate chemical reactions, including nucleophilic substitution and cyclization processes. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound's structure and purity. Recent studies have highlighted the importance of stereochemistry in determining the compound's bioavailability and efficacy, emphasizing the need for precise control during the synthesis process.

One of the most significant advancements in the study of Desethylene Posaconazole N(triazolonophenyl)-Formyl is its enhanced antifungal activity compared to traditional posaconazole formulations. Preclinical trials have demonstrated its effectiveness against a wide range of fungal pathogens, including *Candida albicans* and *Aspergillus fumigatus*. The compound's ability to inhibit fungal cytochrome P450 enzymes, which are critical for ergosterol biosynthesis, has been identified as a key mechanism underlying its antifungal properties. Furthermore, studies have shown that Desethylene Posaconazole N(triazolonophenyl)-Formyl exhibits reduced toxicity to mammalian cells, making it a safer alternative to existing antifungal agents.

The pharmacokinetic profile of Desethylene Posaconazole N(triazolonophenyl)-Formyl has also been extensively investigated. Research indicates that the compound has improved solubility and bioavailability, which are critical factors for its potential use in oral or intravenous formulations. Advanced drug delivery systems, such as liposomal encapsulation and nanoparticle-based delivery, are being explored to further enhance its therapeutic efficacy and reduce side effects.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinity of Desethylene Posaconazole N(triazolonophenyl)-Formyl to target proteins with unprecedented accuracy. Molecular docking studies have revealed that the compound forms stable interactions with fungal cytochrome P450 enzymes, providing insights into its mechanism of action at the molecular level. These findings have paved the way for the rational design of new antifungal agents with enhanced potency and selectivity.

In addition to its antifungal properties, Desethylene Posaconazole N(triazolonophenyl)-Formyl has shown potential in other therapeutic areas. For instance, preliminary studies suggest that it may exhibit anti-inflammatory and immunomodulatory effects, opening up new avenues for its application in treating inflammatory diseases and autoimmune conditions. However, further research is required to fully understand these additional biological activities and their implications for clinical use.

The development of Desethylene Posaconazole N(triazolonophenyl)-Formyl represents a significant step forward in the fight against fungal infections, particularly in light of the growing resistance of fungal pathogens to conventional treatments. As researchers continue to explore its pharmacological properties and therapeutic potential, this compound holds promise as a versatile tool in modern medicine.

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